Methyl 4-Chloro-2-methoxy-5-methylbenzoate

• IUPAC Name: methyl 4-chloro-2-methoxy-5-methylbenzoate
• InChI: InChI=1S/C10H11ClO3/c1-6-4-7(10(12)14-3)9(13-2)5-8(6)11/h4-5H,1-3H3
• InChI Key: BHDSOPMNWOXJJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)C(=O)OC
• Molecular Formula: C10H11ClO3
• Molecular Weight: 214.64 g/mol
• CAS No.: 1368228-61-8

Description

Methyl 4-Chloro-2-methoxy-5-methylbenzoate is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 214.0396719 g/mol and the complexity rating of the compound is 208. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Derivative Studies

Methyl 4-Chloro-2-methoxy-5-methylbenzoate, while not directly mentioned, can be inferred to be structurally related to compounds studied in scientific research. For instance, derivatives of griseofulvin, including compounds structurally similar to this compound, have been isolated from marine endophytic fungi, showing moderate antitumor and antimicrobial activities. These findings suggest potential applications in pharmaceuticals and bioactive compound development (Xia et al., 2011).

Solubility and Chemical Behavior

The solubility and chemical behavior of related compounds, such as 2-methoxybenzoic acid derivatives, have been analyzed to understand their interactions in different solvents. This research contributes to the fields of chemistry and material science by providing insights into solute-solvent interactions, which are crucial for developing new solvents and understanding chemical reactivity (Hart et al., 2015).

Quantum Chemical Calculations

Quantum chemical calculations on molecules with structural similarities to this compound, such as 2-Methoxy-4-[(3-p-Methylbenzyl-4,5-Dihydro-1H-1,2,4-Trıazol-5-One-4-YL)Azomethine] Phenyl-2-Methylbenzoate, have been performed to predict their chemical properties. These studies are foundational in theoretical chemistry, aiding in the prediction of molecular behavior, which is essential for drug design and material science (Kotan & Yuksek, 2021).

Antimicrobial Applications

Newly synthesized compounds containing moieties similar to this compound have been evaluated for their antimicrobial properties. Such research is instrumental in the discovery of new antimicrobial agents that could lead to the development of novel therapeutics (Kumar et al., 2013).

Material Science and Polymer Applications

Research into dopants for polyaniline, including benzoic acid and substituted benzoic acids, which share a functional group relationship with this compound, has been conducted. This work is significant for the advancement of conductive polymers and their applications in electronics and materials science (Amarnath & Palaniappan, 2005).